Cas no 76266-27-8 (Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate)

• Product Name: Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate
• CAS No: 76266-27-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 1779355
• PubChem ID: 11148235
• Update Time: 2025-05-19

Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate
• Methyl 1H-benzotriazole-1-carboxylate, 3-oxide
• 3-methoxycarbonyl-1H-benzotriazol-3-ium-1-olate
• 1H-benzotriazole-1-carboxylic acid methyl ester 3-oxide
• CTK8G0867
• 667668_ALDRICH
• AG-L-65995
• SureCN2538736
• KB-09565
• 1-(methoxycarbonyl)-1H-benzo[d][1,2,3]triazole 3-oxide
• 76266-27-8
• SCHEMBL2538736
• DTXSID30456894

• Inchi： 1S/C8H7N3O3/c1-14-8(12)10-6-4-2-3-5-7(6)11(13)9-10/h2-5H,1H3
• InChI Key： FJAORCXXKUNDMQ-UHFFFAOYSA-N
• SMILES： O(C)C(N1C2C=CC=CC=2[N+](=N1)[O-])=O

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate

Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate and CAS No. 76266-27-8: Applications and Research Developments

Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by the CAS number CAS No. 76266-27-8, is known for its unique structural properties and potential applications in various scientific domains. The benzotriazole core structure of this molecule, combined with its carboxylate and methyl ester functional groups, makes it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The chemical structure of Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate consists of a benzotriazole ring system modified with an oxygenated group at the 3-position and a carboxylate moiety at the 1-position, further esterified with a methyl group. This configuration imparts distinct reactivity and binding properties, making it valuable in medicinal chemistry. The benzotriazole moiety is particularly interesting due to its presence in numerous biologically active compounds, which has spurred research into its derivatives as potential therapeutic agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate has been studied for its potential role in the synthesis of small-molecule inhibitors targeting various biological pathways. Its unique electronic distribution and steric environment make it an attractive scaffold for designing molecules that can interact with biological targets with high specificity.

One of the most compelling areas of research involving Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate is its application in the development of antiviral and anticancer agents. The benzotriazole ring system is known to exhibit inhibitory effects on viral proteases and kinases, which are critical for viral replication and survival. Preclinical studies have shown that derivatives of benzotriazole can disrupt viral life cycles by interfering with essential enzymatic processes. The carboxylate and ester groups in Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate contribute to its ability to modulate these enzymatic activities, making it a promising candidate for further development.

Furthermore, the compound has shown promise in the field of cancer research. Its ability to inhibit key enzymes involved in tumor growth and metastasis has been explored in several laboratory settings. The oxygenated group at the 3-position of the benzotriazole ring enhances its binding affinity to certain protein targets, which are overexpressed in cancer cells. This selective interaction has led to the investigation of Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate as a potential lead compound for novel anticancer therapies.

The synthetic utility of Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate also deserves mention. Its structural features allow for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications. Researchers have utilized this compound as a building block in the synthesis of more complex molecules, demonstrating its versatility in medicinal chemistry. The ease with which it can be functionalized makes it an invaluable tool for drug discovery programs aimed at identifying new therapeutic entities.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to proteins and enzymes, offering a rational basis for designing more effective derivatives. These computational approaches have complemented experimental efforts, allowing researchers to predict the efficacy and selectivity of new analogs with greater accuracy.

The future prospects of Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. The compound's unique structural features and biological activity position it as a key player in the development of next-generation pharmaceuticals. As research continues to uncover new applications, Methyl 3-oxidobenzotriazol-3-ium-1-carboxylate is likely to remain at the forefront of chemical biology and drug discovery.